N-(3-Acetylphenyl)-4-(2-methoxyphenoxy)benzenesulfonamide
N-(3-Acetylphenyl)-4-(2-methoxyphenoxy)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
667913-46-4
VCID:
VC0492692
InChI:
InChI=1S/C21H19NO5S/c1-15(23)16-6-5-7-17(14-16)22-28(24,25)19-12-10-18(11-13-19)27-21-9-4-3-8-20(21)26-2/h3-14,22H,1-2H3
SMILES:
CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3OC
Molecular Formula:
C21H19NO5S
Molecular Weight:
397.4g/mol
N-(3-Acetylphenyl)-4-(2-methoxyphenoxy)benzenesulfonamide
CAS No.: 667913-46-4
Main Products
VCID: VC0492692
Molecular Formula: C21H19NO5S
Molecular Weight: 397.4g/mol
| CAS No. | 667913-46-4 |
|---|---|
| Product Name | N-(3-Acetylphenyl)-4-(2-methoxyphenoxy)benzenesulfonamide |
| Molecular Formula | C21H19NO5S |
| Molecular Weight | 397.4g/mol |
| IUPAC Name | N-(3-acetylphenyl)-4-(2-methoxyphenoxy)benzenesulfonamide |
| Standard InChI | InChI=1S/C21H19NO5S/c1-15(23)16-6-5-7-17(14-16)22-28(24,25)19-12-10-18(11-13-19)27-21-9-4-3-8-20(21)26-2/h3-14,22H,1-2H3 |
| Standard InChIKey | CEHUVHRXDVDPEP-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3OC |
| Canonical SMILES | CC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3OC |
| PubChem Compound | 983983 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume